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Compound of Interest

Compound Name: 2,4-Xylidine-D6

Cat. No.: B15136332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling procedures for 2,4-Xylidine-D6 (CAS No. 1071170-27-8).[1][2][3] While specific

safety data for the deuterated compound is limited, the information presented here is based on

the well-documented profile of its non-deuterated analogue, 2,4-Xylidine (CAS No. 95-68-1),

and serves as a critical resource for ensuring laboratory safety.[4][5][6] 2,4-Xylidine-D6 is a

labeled form of 2,4-Xylidine, an aniline-derived reagent utilized in the synthesis of various

compounds, including antiarrhythmics and anticonvulsants.[1][2]

Core Safety and Hazard Information
2,4-Xylidine is classified as a hazardous substance with significant health risks. It is toxic if

swallowed, in contact with skin, or if inhaled.[4][7] It may cause damage to organs through

prolonged or repeated exposure and is suspected of causing cancer.[4][8] The substance is

also toxic to aquatic life with long-lasting effects.[4][7]

Hazard Statements Summary:

H301/H311/H331: Toxic if swallowed, in contact with skin, or if inhaled.[7]

H373: May cause damage to organs through prolonged or repeated exposure.[4][7]

H411: Toxic to aquatic life with long lasting effects.[4][7]
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H351: Suspected of causing cancer.[8]

H227: Combustible liquid.[8]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,4-Xylidine is fundamental to its safe

handling and storage.

Property Value Source

Molecular Formula C₈D₆H₅N [1][3]

Molecular Weight 127.22 g/mol [1][3]

Appearance

Clear, pale yellow liquid that

may darken to reddish-brown

on exposure to air.

[6][9][10]

Boiling Point 214 °C (417 °F) [8][9]

Melting Point -16 °C (3.2 °F) [9]

Flash Point 98 °C (208 °F) - closed cup [4]

Density 0.984 g/cm³ at 25 °C (77 °F) [8]

Solubility

Will likely be mobile in the

environment due to its water

solubility.

[7]

log Pow 1.96 (at 25 °C, pH 6.8) [8]

Toxicological Data
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The toxicological profile of 2,4-Xylidine indicates significant health hazards. Absorption into the

body can lead to the formation of methemoglobin, causing cyanosis, with a possible delayed

onset of 2 to 4 hours.[7][11]

Endpoint Value Species Source

LD50 Oral 467 mg/kg Rat [4]

LC50 Inhalation 149 ppm/7hr Mouse [10]

LC50 Aquatic 196 mg/l - 48 h
Leuciscus idus

melanotus (Ide)
[7]

EC50 Aquatic 9.9 mg/l - 48 h
Daphnia magna

(Water flea)
[4]

Carcinogenicity: 2,4-Xylidine is classified by IARC as Group 3: Not classifiable as to its

carcinogenicity to humans.[4] However, it is suspected of causing cancer.[8]

Experimental Protocols: Safe Handling and
Emergency Procedures
While specific experimental protocols for research applications are beyond the scope of a

safety data sheet, this section outlines the critical procedures for the safe handling and

management of 2,4-Xylidine-D6 in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling this chemical. The following

PPE is recommended:

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

A full-face supplied air respirator is recommended if it is the sole means of protection.[4][5]

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique to avoid skin contact.[7][11]
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Eye Protection: Use safety glasses with side-shields or goggles conforming to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

[6]

Handling and Storage
Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[5][7]

Avoid contact with skin, eyes, and clothing, and avoid inhalation of vapor or mist.[4][7] Keep

away from open flames, hot surfaces, and sources of ignition.[5][7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][7] Store

away from incompatible materials such as acids, halogens, acid anhydrides, and strong

oxidants.[5][6]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel to safe areas.[4]

Ventilate: Ensure adequate ventilation.[4]

Eliminate Ignition Sources: Remove all sources of ignition.[5][7]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[4]

Clean-up: Soak up with inert absorbent material (e.g., sand, silica gel, universal binder) and

dispose of as hazardous waste in suitable, closed containers.[4][7]

First-Aid Measures
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4]
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Skin Contact: Wash off with soap and plenty of water. Take the victim immediately to the

hospital.[4][7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7][11]

Visualizing Safe Handling Workflows
The following diagrams illustrate the logical workflows for handling and responding to

emergencies involving 2,4-Xylidine-D6.
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General Handling Workflow for 2,4-Xylidine-D6

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Proper Ventilation
(Fume Hood)

Transfer Chemical Carefully

Keep Container Tightly Closed Avoid Ignition Sources

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Handling Workflow for 2,4-Xylidine-D6
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Emergency Response Workflow for 2,4-Xylidine-D6 Spill

Spill Cleanup (Trained Personnel Only)

Spill Occurs

Evacuate Immediate Area Alert Others and Supervisor Seek Medical Attention if Exposed

Remove Ignition Sources

Assess Spill Size and Risk

Wear Appropriate PPE

If safe to proceed

Contain Spill with Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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